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Compound of Interest

Compound Name:
Cefixime Impurity B (Mixture of

Diastereomers)

CAS No.: 1335475-19-8

Cat. No.: B601311

Get Quote

Executive Summary
In the development and quality control of Cefixime, a third-generation cephalosporin, the

management of impurities is critical for maintaining therapeutic efficacy and safety. Cefixime

Impurity B (as defined by the European Pharmacopoeia) represents a complex degradation

product arising from the instability of the cephem nucleus. Unlike simple geometric isomers

(such as the E-isomer), Impurity B involves a fundamental rearrangement of the

pharmacophore into a furothiazine system.

This guide provides a definitive technical analysis of Cefixime Impurity B, detailing its chemical

identity, formation mechanism via decarboxylative rearrangement, and validated analytical

protocols for its quantification.

Part 1: Chemical Identity and Structure
Confusion often exists regarding the nomenclature of Cefixime impurities due to differing

regulatory monographs. It is vital to distinguish Impurity B (EP definition) from the E-isomer

(Impurity D).
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Official Designation: Cefixime Impurity B (European Pharmacopoeia) Common Name: Cefixime

Furothiazine Impurity CAS Number: 1335475-19-8 (Mixture of diastereomers)[1]

Physicochemical Profile[1][2][3][4][5][6][7]
Property Specification

IUPAC Name

2-[[[(Z)-1-(2-Aminothiazol-4-yl)-2-[[[(2R,5RS)-5-

methyl-7-oxo-1,2,5,7-tetrahydro-4H-furo[3,4-d]

[1,3]thiazin-2-yl]methyl]amino]-2-

oxoethylidene]amino]oxy]acetic acid

Molecular Formula C₁₅H₁₇N₅O₆S₂

Molecular Weight 427.46 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, Methanol; slightly soluble in

water (pH dependent)

Stereochemistry
Mixture of diastereomers at the C5 position of

the furothiazine ring

Structural Significance
The transition from Cefixime (C₁₆) to Impurity B (C₁₅) involves the loss of one carbon atom,

specifically through decarboxylation of the C4 carboxyl group on the cephem ring. This is

accompanied by a ring contraction/expansion sequence that converts the 6-membered

dihydrothiazine ring (fused to a 4-membered

-lactam) into a bicyclic furo[3,4-d][1,3]thiazin-7-one system. This rearrangement destroys the
antibiotic

-lactam ring, rendering the impurity pharmacologically inactive but chemically significant as a
stability marker.

Part 2: Formation Mechanism and Degradation
Pathways
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The formation of Impurity B is a non-oxidative degradation pathway driven by thermal stress

and pH conditions. It competes with the formation of the E-isomer (Impurity D) and the open-

ring hydrolytic products (Impurity A).

Mechanism of Action
Decarboxylation: Under thermal stress or acidic conditions, the C4 carboxylic acid of the

cephem nucleus is susceptible to decarboxylation.

Ring Rearrangement: The loss of CO₂ destabilizes the cephem bicyclic system. The vinyl

group at C3 participates in an intramolecular cyclization with the remnants of the

-lactam ring, forming the stable

-lactone (furo) ring fused to the thiazine.

Stereochemical Scrambling: The rearrangement creates a new chiral center at the

bridgehead methyl group, resulting in a mixture of diastereomers (R/S).

Figure 1: Divergent Degradation Pathways of Cefixime leading to Impurity B and D
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Part 3: Analytical Characterization & Control[5]
Quantifying Impurity B requires high-resolution separation techniques due to its polarity

similarity to other degradation products and the presence of diastereomers which may appear

as split or broad peaks.

Validated HPLC Protocol (EP/USP Aligned)
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The following protocol utilizes Ion-Pair Chromatography to ensure resolution of the polar

carboxylate moieties.

System Suitability:

Resolution (Rs): > 1.5 between Cefixime and Impurity B.

Tailing Factor: < 1.5 for the Impurity B peak.
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Parameter Condition Rationale

Column
C18 (ODS), 250 mm x 4.6 mm,

5 µm

Provides sufficient hydrophobic

selectivity for separating the

furothiazine ring from the

cephem parent.

Mobile Phase A

Tetrabutylammonium

Hydroxide (TBAH) buffer (pH

6.5)

Ion-pairing agent improves

peak shape and retention of

the acidic functionalities.

Mobile Phase B Acetonitrile (ACN)

Organic modifier to elute the

less polar furothiazine

derivative.

Elution Mode Isocratic or Gradient

Isocratic (75:25 Buffer:ACN) is

common, but gradient is

preferred for complex impurity

profiles.

Flow Rate 1.0 mL/min
Standard flow for 4.6 mm ID

columns.

Detection UV at 254 nm

The aminothiazole oxime side

chain (common to parent and

impurity) absorbs strongly

here.

Column Temp 40°C

Elevated temperature reduces

backpressure and improves

mass transfer for sharper

peaks.

Analytical Workflow Diagram
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Figure 2: Standardized Analytical Workflow for Cefixime Impurity B Quantification
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Identification in Chromatograms[5][10]
Relative Retention Time (RRT): Impurity B typically elutes before Cefixime (RRT < 1.0) due

to the loss of the polar carboxylic acid group and the formation of the lactone, which alters its

interaction with the ion-pairing reagent.

Peak Shape: Due to the presence of diastereomers (R/S mixture at the methyl position),

Impurity B may appear as a doublet or a single broad peak depending on the column

efficiency.

Part 4: Regulatory & Control Strategy
Regulatory Limits (ICH Q3B / EP)

Reporting Threshold: 0.05%
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Identification Threshold: 0.10%

Qualification Threshold: 0.15% (or 1.0 mg/day intake, whichever is lower)

Mitigation Strategies
To minimize the formation of Impurity B during API synthesis and formulation:

pH Control: Avoid prolonged exposure to acidic conditions (pH < 4.0) during crystallization

and formulation, as protonation of the carboxylate facilitates decarboxylation.

Temperature Management: Maintain processing temperatures below 40°C where possible.

Lyophilization cycles should be optimized to prevent thermal stress.

Buffer Selection: In liquid formulations, use citrate or phosphate buffers that maintain pH

6.0–7.0, stabilizing the cephem nucleus against rearrangement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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